Pyrrospirone A
Overview
Description
Pyrrospirone A is a natural product found in Neonectria candida with data available.
Scientific Research Applications
Antiproliferative and Antimicrobial Activities
Pyrrospirones, including Pyrrospirone A, have shown significant promise in scientific research due to their bioactive properties. One key area of application is in the inhibition of glioma cell proliferation. Pyrrospirone G, a compound closely related to this compound, has been identified as potent in inhibiting the proliferation of different glioma cells, with IC50 values ranging between 1.06-8.52 μM (Song et al., 2018). Moreover, certain pyrrospirones have demonstrated antimicrobial activity, notably against methicillin-resistant Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentration (MIC) values of 2.0-5.0 μg/mL, underscoring their potential in addressing bacterial infections (Song et al., 2018).
Apoptosis Induction in Cancer Cells
Another significant application of this compound and its analogs is in cancer research. Pyrrospirones A and B have been shown to induce apoptosis in human promyelocytic leukemia HL-60 cells. Their absolute stereostructures were elucidated, and their cytotoxicity was confirmed through various spectroscopic methods and chemical transformations (Shiono et al., 2008). This highlights their potential as lead compounds in the development of new cancer therapies.
Novel Bioactive Compounds and Structural Diversity
Further research on marine-sourced fungi like Penicillium sp. ZZ380, known for producing pyrrospirone alkaloids, has led to the discovery of novel compounds like penicipyrroether A and pyrrospirone J. These compounds represent new structural types with unique polycyclic fusions, offering insights into diverse molecular architectures that could be harnessed for various therapeutic purposes. Penicipyrroether A, for example, has shown potent antiproliferative activity against human glioma cells and antibacterial activity (Song et al., 2019).
Inhibition of Protein Tyrosine Phosphatases
Pyrrospirones have also been identified as inhibitors of protein tyrosine phosphatases, which are critical in regulating cellular processes. One study discovered that pyrrospirone derivatives displayed significant inhibitory activity against several protein tyrosine phosphatases, including CD45, TCPTP, SHP1, and PTP1B, with IC50 values ranging from 8.1-17.8 μM. Additionally, these compounds showed antibacterial activity against various pathogens, highlighting their multifaceted bioactivity (Yao et al., 2022).
properties
Molecular Formula |
C31H39NO5 |
|---|---|
Molecular Weight |
505.6 g/mol |
IUPAC Name |
(1S,3R,4S,7S,8S,10R,12S,13R,14S,21R,25S,26S)-3,21-dihydroxy-6,8,10,12-tetramethyl-15-oxa-22-azaheptacyclo[12.9.3.216,19.11,21.04,25.07,26.08,13]nonacosa-5,16,18,28-tetraene-23,24-dione |
InChI |
InChI=1S/C31H39NO5/c1-15-9-16(2)25-26-23-22-20(10-17(3)24(23)29(25,4)11-15)21(33)13-30(27(22)34)14-31(36,32-28(30)35)12-18-5-7-19(37-26)8-6-18/h5-8,10,15-16,20-26,33,36H,9,11-14H2,1-4H3,(H,32,35)/t15-,16+,20-,21-,22+,23-,24-,25+,26+,29+,30+,31-/m1/s1 |
InChI Key |
HECJLRHOFZNKOS-JAYQBPHDSA-N |
Isomeric SMILES |
C[C@@H]1C[C@@H]([C@H]2[C@@H]3[C@@H]4[C@@H]5[C@H](C=C([C@H]4[C@@]2(C1)C)C)[C@@H](C[C@@]6(C5=O)C[C@](CC7=CC=C(O3)C=C7)(NC6=O)O)O)C |
Canonical SMILES |
CC1CC(C2C3C4C5C(C=C(C4C2(C1)C)C)C(CC6(C5=O)CC(CC7=CC=C(O3)C=C7)(NC6=O)O)O)C |
synonyms |
pyrrospirone A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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